Cas no 627487-22-3 (7,8-dimethoxy-3-(morpholine-4-carbonyl)-1H-isothiochromen-1-one)

• Product Name: 7,8-dimethoxy-3-(morpholine-4-carbonyl)-1H-isothiochromen-1-one
• CAS No: 627487-22-3
• MF: C₁₆H₁₇NO₅S
• MW: 335.374883413315
• CID: 6503419
• Update Time: 2025-05-21

7,8-dimethoxy-3-(morpholine-4-carbonyl)-1H-isothiochromen-1-one Chemical and Physical Properties

Names and Identifiers

• 7,8-dimethoxy-3-(morpholine-4-carbonyl)-1H-isothiochromen-1-one
• 7,8-dimethoxy-3-(4-morpholinylcarbonyl)-1H-isothiochromen-1-one
• 1H-2-Benzothiopyran-1-one, 7,8-dimethoxy-3-(4-morpholinylcarbonyl)-

• Inchi： 1S/C16H17NO5S/c1-20-11-4-3-10-9-12(15(18)17-5-7-22-8-6-17)23-16(19)13(10)14(11)21-2/h3-4,9H,5-8H2,1-2H3
• InChI Key： NVEBLKXNXPZVPS-UHFFFAOYSA-N
• SMILES： C1(C(N2CCOCC2)=O)SC(=O)C2=C(OC)C(OC)=CC=C2C=1

Experimental Properties

• Density: 1.355±0.06 g/cm3(Predicted)
• Boiling Point: 589.8±50.0 °C(Predicted)
• pka: -1.46±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isothiochromenes

Additional information on 7,8-dimethoxy-3-(morpholine-4-carbonyl)-1H-isothiochromen-1-one

Comprehensive Overview of 7,8-dimethoxy-3-(morpholine-4-carbonyl)-1H-isothiochromen-1-one (CAS No. 627487-22-3)

The compound 7,8-dimethoxy-3-(morpholine-4-carbonyl)-1H-isothiochromen-1-one (CAS No. 627487-22-3) is a highly specialized organic molecule that has garnered significant attention in pharmaceutical and chemical research. Its unique structure, featuring a morpholine moiety and isothiochromenone core, makes it a valuable intermediate for drug discovery and material science applications. Researchers are particularly interested in its potential as a kinase inhibitor or enzyme modulator, aligning with current trends in targeted therapy development.

In recent years, the demand for heterocyclic compounds like 7,8-dimethoxy-3-(morpholine-4-carbonyl)-1H-isothiochromen-1-one has surged due to their versatility in medicinal chemistry. This compound's dimethoxy and carbonyl functional groups contribute to its bioactivity, making it a subject of studies related to neurodegenerative diseases and anti-inflammatory agents—topics frequently searched in academic and industrial databases. Its CAS No. 627487-22-3 serves as a critical identifier for procurement and regulatory compliance.

The synthesis of 7,8-dimethoxy-3-(morpholine-4-carbonyl)-1H-isothiochromen-1-one involves multi-step organic reactions, often starting from isothiochromanone derivatives. Optimizing its yield and purity is a common challenge discussed in forums and research papers, reflecting user queries about scalable synthesis methods and green chemistry alternatives. The incorporation of morpholine enhances its solubility and binding affinity, properties highly sought after in drug design.

From an analytical perspective, this compound is characterized using techniques such as NMR spectroscopy, HPLC, and mass spectrometry. These methods are frequently searched by quality control professionals and researchers validating synthetic routes. The isothiochromenone scaffold itself is a hotspot in fragment-based drug discovery, as it mimics natural product architectures often associated with bioactive molecules.

In material science, derivatives of 7,8-dimethoxy-3-(morpholine-4-carbonyl)-1H-isothiochromen-1-one have been explored for their photophysical properties, coinciding with growing interest in organic semiconductors and fluorescent probes. Its electron-rich structure makes it a candidate for applications in optoelectronic devices, a trending topic in renewable energy research.

Regulatory and safety data for CAS No. 627487-22-3 are often queried in compliance databases. While not classified as hazardous, proper handling protocols are emphasized in safety datasheets, aligning with industry standards for laboratory best practices. The compound's stability under various conditions is another frequent subject of technical discussions.

Market-wise, suppliers of 7,8-dimethoxy-3-(morpholine-4-carbonyl)-1H-isothiochromen-1-one highlight its role as a building block for high-value pharmaceuticals. This aligns with the broader demand for custom synthesis services, as evidenced by search trends in chemical procurement platforms. Patent literature reveals its inclusion in claims for therapeutic formulations, further driving commercial interest.

Future research directions may explore the compound's utility in catalysis or as a ligand in metal-organic frameworks (MOFs), areas gaining traction in sustainable chemistry. Its structure-activity relationships (SAR) remain underexplored, presenting opportunities for computational chemistry studies—a niche frequently searched by AI-driven drug discovery platforms.

In summary, 7,8-dimethoxy-3-(morpholine-4-carbonyl)-1H-isothiochromen-1-one (CAS No. 627487-22-3) exemplifies the intersection of synthetic chemistry and applied science. Its relevance to drug development, material innovation, and analytical challenges ensures its continued prominence in scientific literature and industrial applications.